Cas no 1217863-72-3 (2-(Biphenyl-4-yl-dimethyl-silanyl)-phenyl-methanol)

• Product Name: 2-(Biphenyl-4-yl-dimethyl-silanyl)-phenyl-methanol
• CAS No: 1217863-72-3
• MF: C₂₁H₂₂OSi
• MW: 318.484286785126
• MDL: MFCD16251561
• CID: 1068680
• PubChem ID: 57416876
• Update Time: 2025-10-22

2-(Biphenyl-4-yl-dimethyl-silanyl)-phenyl-methanol Chemical and Physical Properties

Names and Identifiers

• {2-[Dimethyl(4-phenylphenyl)silyl]phenyl}methanol
• 2-[(4-Biphenylyl)dimethylsilyl]benzyl alcohol
• [2-[dimethyl-(4-phenylphenyl)silyl]phenyl]methanol
• {2-[([1,1'-Biphenyl]-4-yl)(dimethyl)silyl]phenyl}methanol
• AKOS025392275
• CS-0334921
• MFCD16251561
• (2-([1,1'-Biphenyl]-4-yldimethylsilyl)phenyl)methanol
• [2-(Biphenyl-4-yl-dimethyl-silanyl)-phenyl]-methanol
• DTXSID30726221
• A927199
• 1217863-72-3
• [2-({[1,1'-biphenyl]-4-yl}dimethylsilyl)phenyl]methanol
• AS-2230
• 2-(Biphenyl-4-yl-dimethyl-silanyl)-phenyl-methanol

• MDL： MFCD16251561
• Inchi： 1S/C21H22OSi/c1-23(2,21-11-7-6-10-19(21)16-22)20-14-12-18(13-15-20)17-8-4-3-5-9-17/h3-15,22H,16H2,1-2H3
• InChI Key： BAQIQWQRZODINS-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC=CC=1CO

Computed Properties

• Exact Mass: 318.143991855g/mol
• Monoisotopic Mass: 318.143991855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

2-(Biphenyl-4-yl-dimethyl-silanyl)-phenyl-methanol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(Biphenyl-4-yl-dimethyl-silanyl)-phenyl-methanol

Recent Advances in the Study of 2-(Biphenyl-4-yl-dimethyl-silanyl)-phenyl-methanol (CAS: 1217863-72-3)

The compound 2-(Biphenyl-4-yl-dimethyl-silanyl)-phenyl-methanol (CAS: 1217863-72-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This silicon-containing organic molecule exhibits unique structural and electronic properties, making it a promising candidate for various pharmaceutical and material science applications. Recent studies have focused on its synthesis, characterization, and potential biological activities, shedding light on its versatility and utility in drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 2-(Biphenyl-4-yl-dimethyl-silanyl)-phenyl-methanol. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. The researchers highlighted the importance of silicon's role in stabilizing the intermediate compounds, which significantly improved the overall reaction efficiency. This advancement not only facilitates large-scale production but also opens doors for further structural modifications to enhance the compound's pharmacological properties.

In the realm of medicinal chemistry, preliminary in vitro studies have explored the compound's potential as a modulator of specific biological targets. For instance, a recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) reported that 2-(Biphenyl-4-yl-dimethyl-silanyl)-phenyl-methanol exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. The study suggested that the silicon atom's unique electronic effects might contribute to the compound's binding affinity and selectivity, warranting further exploration in the context of drug design for inflammatory diseases.

Furthermore, computational studies have provided insights into the molecular interactions of 2-(Biphenyl-4-yl-dimethyl-silanyl)-phenyl-methanol with biological macromolecules. Molecular docking simulations revealed that the compound's biphenyl and silanol moieties form stable interactions with hydrophobic pockets and hydrogen bond donors in target proteins, respectively. These findings, published in the Journal of Chemical Information and Modeling (2023), underscore the compound's potential as a scaffold for designing novel therapeutics with improved pharmacokinetic profiles.

Beyond its pharmaceutical applications, research has also explored the material science aspects of 2-(Biphenyl-4-yl-dimethyl-silanyl)-phenyl-methanol. A study in Advanced Materials (2024) demonstrated its utility as a precursor for silicon-based polymers with tunable optical and electronic properties. The researchers highlighted the compound's ability to form stable thin films, which could be leveraged in the development of organic electronic devices and sensors.

In conclusion, recent studies on 2-(Biphenyl-4-yl-dimethyl-silanyl)-phenyl-methanol (CAS: 1217863-72-3) have unveiled its multifaceted potential in both pharmaceutical and material science applications. The compound's unique structural features, coupled with its synthetic accessibility and promising biological activities, position it as a valuable asset in chemical biology research. Future investigations should focus on expanding its therapeutic applications, optimizing its pharmacological properties, and exploring its utility in advanced materials. These efforts will undoubtedly contribute to the growing body of knowledge in this exciting field.